5-Chloro-1,3-dimethyl-4-(tetrahydro-1H-pyrrol-1-ylsulphonyl)-1H-pyrazole

• IUPAC Name: 5-chloro-1,3-dimethyl-4-pyrrolidin-1-ylsulfonylpyrazole
• InChI: InChI=1S/C9H14ClN3O2S/c1-7-8(9(10)12(2)11-7)16(14,15)13-5-3-4-6-13/h3-6H2,1-2H3
• InChI Key: ARFYTVRBVNXFRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1S(=O)(=O)N2CCCC2)Cl)C
• Molecular Formula: C9H14ClN3O2S
• Molecular Weight: 263.75 g/mol

Description

5-Chloro-1,3-dimethyl-4-(tetrahydro-1H-pyrrol-1-ylsulphonyl)-1H-pyrazole, also known as 5-Chloro-1,3-dimethyl-4-tetrahydro-1H-pyrrol-1-ylsulphonyl-1H-pyrazole, is a nitrogen-containing heterocyclic compound with a wide range of applications in scientific research. This compound has been used to study the structure and function of proteins, and to study the mechanism of action of drugs.

Scientific Research Applications

Synthesis and Chemical Properties

• Selective Formation of Pyrazoles : Ethyl 4-[(E)-1-chloro-3-oxoprop-1-en-1-yl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, a compound related to the chemical , showed the ability to react with substituted hydrazines, resulting in the selective formation of 1-aryl(alkyl)-5-(5-ethoxycarbonyl-2,4-dimethyl-1H-pyrrol-3-yl)-1H-pyrazoles under certain conditions (Mikhed’kina et al., 2009).

• Efficient Synthesis via Multicomponent Reactions : A study demonstrated an efficient synthesis method for pyrimidine derivatives using a three-component reaction involving aryl aldehydes, aminouracil, and carbonitriles. The method also successfully utilized 3-methyl-1H-pyrazole-5-amine, suggesting potential applications in the synthesis of compounds related to 5-Chloro-1,3-dimethyl-1H-pyrazole (Rahmani et al., 2018).

• Nitration of Pyrazoles : The nitration of 5-chloropyrazoles, including derivatives like 5-chloro-1,3-dimethyl-4-nitropyrazole, has been explored, yielding substituted products with significant yields. This indicates potential for chemical modifications and derivations of the base compound (Bozhenkov et al., 2006).

• Phototransformations in Carbene Synthesis : A study on the photolysis of 5-chloroethynyl-3,3-dimethyl-3H-pyrazole, a related compound, revealed insights into the formation of various photoproducts including carbenes, highlighting the complex phototransformations these types of compounds can undergo (Gvozdev et al., 2021).

Biological Applications

• Anticancer and Antimicrobial Agents : Novel pyrazole derivatives, including those related to 5-Chloro-1,3-dimethyl-1H-pyrazole, have been synthesized and evaluated for their potential as antimicrobial and anticancer agents. These studies highlight the biological activity of such compounds (Hafez et al., 2016).

• Inhibition of Yeast α-Glucosidase : A series of pyrazolylpyridazine amines, derived from compounds similar to 5-Chloro-1,3-dimethyl-1H-pyrazole, were found to inhibit yeast α-glucosidase, an enzyme relevant in carbohydrate metabolism. This points to potential therapeutic applications (Chaudhry et al., 2017).